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Compound of Interest

Compound Name: Bis-PEG13-acid

Cat. No.: B521440

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Bis-
PEG13-acid, a homobifunctional PEG linker. The information is intended to support laboratory
professionals in the safe use and management of this compound.

Chemical and Physical Properties

Bis-PEG13-acid is a polyethylene glycol derivative containing two terminal carboxylic acid
groups.[1][2] The hydrophilic PEG spacer enhances solubility in aqueous media.[3] While
specific quantitative data for many physical properties are not readily available in public
literature, the known properties are summarized below.
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Property Data Reference

4,7,10,13,16,19,22,25,28,31,3

Chemical Name 4i37'40- _ - [4]
tridecaoxatritetracontanedioic
acid

Synonyms Bis-PEG13-acid [4]

CAS Number 51178-68-8

Molecular Formula C30H58017

Molecular Weight 690.8 g/mol

Appearance Solid

Purity >98%

Odor No data available

pH No data available

Melting/Freezing Point No data available

Boiling Point/Range No data available

Flash Point No data available

Water Solubility No data available

Hazard Identification and Safety Precautions

According to the available Material Safety Data Sheet (MSDS), Bis-PEG13-acid is not
classified as a hazardous substance or mixture. However, as with any laboratory chemical,
appropriate precautions should be taken.

Precautionary Statements:
e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.
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P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

P330: Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Bis-PEG13-acid
to minimize exposure.

Recommended Personal Protective Equipment

Respiratory Protection
(Suitable respirator when needed)

Skin and Body Protection
(Impervious clothing)

Hand Protection
(Protective gloves)

Eye Protection
(Safety goggles with side-shields)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Bis-PEG13-acid.
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First Aid Measures

In case of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

Remove contact lenses. Flush eyes immediately
Eye Contact with large amounts of water, separating eyelids.

Promptly call a physician.

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and

shoes. Call a physician.

Relocate to fresh air. If breathing is difficult,
Inhalation administer cardiopulmonary resuscitation
(CPR). Avoid mouth-to-mouth resuscitation.

Wash out mouth with water. Do NOT induce

Ingestion - o
vomiting. Call a physician.

Handling and Storage

Proper handling and storage are crucial for maintaining the stability and integrity of Bis-
PEG13-acid.

Handling:

» Avoid inhalation, and contact with eyes and skin.

e Use in a well-ventilated area.

o Wash hands thoroughly after handling.

Storage:

» Keep container tightly sealed in a cool, well-ventilated area.

o Store at -20°C for long-term stability.
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» Keep away from direct sunlight and sources of ignition.

e Protect from moisture.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.

Personal Precautions:
- Wear full PPE
- Avoid breathing vapors/dust
- Ensure adequate ventilation

l

Environmental Precautions:
- Prevent further leakage
- Keep away from drains and water courses

l

Cleanup:
- Absorb with inert material
- Collect in a suitable container for disposal

y

Disposal:
- Dispose of at an approved waste disposal plant

Area is Safe

Click to download full resolution via product page
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Caption: Workflow for responding to a spill of Bis-PEG13-acid.
Stability and Reactivity

Chemical Stability:

o Stable under recommended storage conditions.

Reactivity:

e The terminal carboxylic acid groups can react with primary amines in the presence of
activators (e.g., EDC, DCC, HATU) to form stable amide bonds.

Incompatible Materials:
e Strong acids/alkalis and strong oxidizing/reducing agents.
Hazardous Decomposition Products:

e Under fire conditions, may decompose and emit irritant fumes.

Primary Amine
(-NH2)

Activator

Bis-PEG13-acid
(e.g., EDC, HATU)

(-COOH)

Stable Amide Bond
(-CONH-)

Click to download full resolution via product page

Caption: Reaction of Bis-PEG13-acid with a primary amine to form an amide bond.

Toxicological and Ecological Information

Toxicological Information:
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» No specific toxicological data is available. It is advised to handle the compound as potentially
harmful and to minimize exposure until more data is known.

Ecological Information:
e Avoid release into the environment.

Experimental Protocols

Specific, validated experimental protocols for the safety assessment of Bis-PEG13-acid are
not publicly available. For a compound of this nature, a comprehensive safety evaluation would
typically involve the following assays:

» Cytotoxicity Assays: To determine the concentration at which the compound is toxic to cells
in vitro.

o Genotoxicity Assays: To assess the potential for the compound to damage genetic material.

« In Vivo Toxicity Studies: To evaluate the systemic effects of the compound in a living
organism.

Researchers planning to use Bis-PEG13-acid in novel applications, particularly in drug
development, are advised to conduct their own risk assessments and appropriate safety
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety and Handling of
Bis-PEG13-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b521440#safety-and-handling-guidelines-for-bis-
pegl3-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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